The processes of producing motor fuels from biomass are considered. The quality of the biofuel is compared. It is suggested that the most promising method for the production of liquid biofuels is a two-stage process that includes hydrothermal carbonization of the biomass followed by hydrogenation of the resulting biochar.

AbstractThe results of investigating the in-vivo toxicity and safety of colloidal solutions of chitosan–silver nanocomposites with different concentrations of Ag (0.19, 1.9 mg/mL) obtained by the “green chemistry” technique via the chemical reduction of silver nitrate with chitosan under hydrothermal conditions are presented. The synthesized samples possess high aggregative stability (the values of their ζ potential are 37.3 ± 0.2 and 43.2 ± 2.5 mV) and pronounced antimicrobial properties against Staphylococcus aureus, Salmonella dublin, and Escherichia coli (inhibition zones of 11–16 mm). It is found that the nanocomposites are not very dangerous in the case of acute intragastric administration, are relatively safe in the case of intraperitoneal administration, and do not possess dermal irritation. A hydrosol of the nanocomposite with a high concentration of silver (1.9 mg/mL) induces reversible eye irritation in laboratory animals as well as has a pronounced sensitizing action, inducing the development of an allergy by the delayed hypersensitivity mechanism.

The method of natural sciences of replication (reproduction of historical technologies) is promising in the study of cultural-heritage objects. By applying this method, models of the method of information recording are obtained, made using authentic raw materials and in accordance with historical chemical techniques (cold and hot extraction, fermentation, reactions with the formation of colloidal solutions in open reaction vessels at atmospheric pressure). The purpose of the study is to trace the dynamics of changes in the properties of model ink using the methods of natural sciences, in particular chemistry and physics. This is necessary to understand the causes of damage to cultural-heritage objects, such as written artifacts of the 15th–18th centuries. The use of replication is the only way to apply in research not only nondestructive, but also destructive natural-science methods. The results of replication of ten ink formulations of two groups are presented. In the first, iron vitriol served as a source of iron ions, in the second, rusty iron. The yellowing and color characteristics in the process of light-induced aging, chemical properties and microstructure of the ink are determined. The characteristic features of each of the groups are described.

AbstractThe manifestation of the piezoelectric effect in the photoluminescence spectra of superlattices with elastically strained {InxGa1 – xAs/GaAs} quantum wells grown by molecular-beam epitaxy on GaAs substrates with the crystallographic surface orientations (100), (110), and (111)A is reported.

Microwave transistors based on AlN/GaN heterostructures on silicon substrates are fabricated and studied. The maximum specific saturation current is more than 1 A/mm and the transconductance is 444 mS/mm. Current gain cut-off frequency ft and maximum oscillation frequency fmax are 124 and 161 GHz, respectively. The power gain is 13.7 dB at 30 GHz.

AbstractIn contrast to gold, ferromagnetic metals have a strong tendency toward oxidization in air and solutions. The self-assembly of alkanethiols on these metals is limited by difficulties connected with the presence of oxide films on the surface. Oxide-free Ni surfaces are prepared by electrochemical reduction of the superficial oxide. To create dodecanethiol (DDT) self-assembled monolayers (SAMs) on oxide-free nickel surfaces, we combine the techniques of surface renewal by the electrochemical procedure of removing the native oxide, thiol adsorption, and electrochemical control of SAMs properties in a thiol-containing aqueous solution. The electrochemical adsorption of DDT is monitored using chronoamperometry, and SAMs are characterized by cyclic voltammetry. The electrochemical self-assembly of DDT on Ni and the insulating properties of DDT SAMs strongly depend on the contact time of the electrode with a thiol-containing solution, the concentration of DDT in the solution, and the presence of dissolved oxygen. The introduction of ethanol into a dodecanethiol-containing solution of sodium perchlorate leads to the substantial acceleration of DDT self-assembly on nickel. The best insulating properties of Ni/DDT electrodes are obtained in aqueous–alcoholic solutions with an ethanol concentration of 40–60%. The approach used in this study allows one to use aerated low-concentration thiol-containing solutions for preparing electrochemically stable DDT films that well insulate the Ni surface within a broad potential range. The electrochemical self-assembly of dodecanethiol on an oxide-free nickel electrode from aqueous and aqueous–alcoholic solutions can be an effective way to modify Ni surfaces.

AbstractThe process of obtaining powders of tantalum carbides using a tantalum powder as a precursor and toluene vapors as a carbon source is investigated. Powders of tantalum carbides TaC and Ta2C are obtained in the temperature range of 650–850°C using magnesium as an in situ deoxidizer of tantalum. The specific surface of the powders is at a level of 8–25 m2/g. The average sizes of carbide crystallites are 7–16 nm. The powders are characterized by a mesoporous structure.

AbstractThe possibility of synthesizing fluorocarbon (C:F) coatings with thicknesses up to 180 nm on the surface of leucosapphire using the technology of annealing a layer of fluorocarbon oil by high-power KrF laser radiation is shown. The absorption of the synthesized C:F nanocoatings is measured in the wavelength range from 0.19 to 6 μm. It was similar to the absorption of fluorographene with a maximum in the region of 0.25 μm. The nanohardness of the fluorocarbon coatings on leucosapphire turned out to be on the level of 7 GPa, and the elastic modulus was ~250 GPa, which is close to the indices of fluorographene. The presented results prove for the first time that under the implemented conditions of laser synthesis of C:F nanocoatings, it is possible to create fluorocarbon materials with extremely high mechanical properties close to those of fluorographene.

AbstractThe behavior of an energy flow in the fundamental mode of an optical fiber based on photonic band gaps or an all-solid band-gap optical fiber is considered. It is shown that, upon excitation of the fundamental mode by linearly polarized light, vortex energy flows are observed near individual rods that occur in pairs and are accompanied by nodes and saddle points, from which the untwisted energy flow exits. If the fundamental mode is circularly polarized, then the flow type changes. The flow is twisted both at the center of the optic fiber and inside each rod.

AbstractA physical and technological analysis of silicon-carbide epitaxial structures as the basic components of betavoltaic converters (BVC) is carried out. The main factors limiting the efficiency of SiC-BVCs are determined. It is shown that in order to provide the required level of electric power for an actually long-term inexhaustible energy source, it is necessary to use series-parallel hybrid circuits of large-area betavoltaic multichip converters.